Cas no 1105665-34-6 (Methyl 2-(oxetan-3-ylidene)acetate)

Methyl 2-(oxetan-3-ylidene)acetate is a versatile oxetane-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural feature—the oxetane ring fused with an α,β-unsaturated ester—provides reactivity for cycloadditions, nucleophilic additions, and polymer modifications. The strained oxetane moiety enhances ring-opening potential, while the conjugated ester group offers functionalization opportunities. This compound is valued for its stability under standard conditions and compatibility with diverse reaction conditions, making it useful in medicinal chemistry for scaffold diversification. Its compact, polar structure also contributes to improved solubility in organic solvents, facilitating downstream synthetic applications.

Methyl 2-(oxetan-3-ylidene)acetate structure

1105665-34-6 structure

Product Name:Methyl 2-(oxetan-3-ylidene)acetate

CAS No:1105665-34-6

MF:C₆H₈O₃

MW:128.125922203064

MDL:MFCD16140399

CID:822653

PubChem ID:46839994

Update Time:2025-10-22

Methyl 2-(oxetan-3-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(oxetan-3-ylidene)acetate
- Methyl 2-(3-oxetanylidene)acetate
- 2-(3-Oxetanylidene)acetic acid methyl ester
- Acetic acid, 2-(3-oxetanylidene)-, methyl ester
- methyl-2-(oxetan-3-ylidene)acetate
- Methyl oxetan-3-ylideneacetate
- Methyl (oxetan-3-ylidene)acetate
- QUBZUQPHJXYCSI-UHFFFAOYSA-N
- HT767
- Methyl2-(oxetan-3-ylidene)acetate
- methyl 2-(oxetan-3-ylidene)ethanoate
- PB34790
- LS41144
- RP08830
- Oxetane-3-ylideneacetic acid methyl ester
- Oxetan-3-ylidene-acetic acid methyl ester
- ST1020107
- AB1011762
- AM20020005
- AKOS006336784
- J-521877
- MFCD16140399
- CS-0049198
- AS-33432
- EN300-129671
- SCHEMBL431512
- SY096965
- DB-001043
- 1105665-34-6
- DTXSID60676705
- MDL： MFCD16140399
- Inchi： 1S/C6H8O3/c1-8-6(7)2-5-3-9-4-5/h2H,3-4H2,1H3
- InChI Key： QUBZUQPHJXYCSI-UHFFFAOYSA-N
- SMILES： O1C/C(=C/C(=O)OC)/C1

Computed Properties

Exact Mass: 128.04734
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5
XLogP3: -0.6

Experimental Properties

PSA: 35.53

Methyl 2-(oxetan-3-ylidene)acetate Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 36/37/39
Hazardous Material Identification：

Methyl 2-(oxetan-3-ylidene)acetate Pricemore >>

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